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For Researchers, Scientists, and Drug Development Professionals

The emergence of all-inorganic cesium lead halide perovskites, particularly those with mixed

chloride and bromide ions [CsPb(Cl/Br)₃], has opened new avenues in the development of

high-performance photodetectors. Their tunable bandgaps, superior charge transport

properties, and excellent stability are key attributes driving their adoption in various

applications, from optical communications to biomedical imaging. This guide provides an

objective comparison of CsPb(Cl/Br)₃ photodetectors against other established and emerging

technologies, supported by experimental data and detailed protocols to aid in research and

development.

Comparative Performance Analysis
The performance of a photodetector is quantified by several key metrics. The following table

summarizes these parameters for CsPb(Cl/Br)₃ photodetectors and provides a comparative

landscape against silicon (Si), indium gallium arsenide (InGaAs), organic photodetectors

(OPD), and the hybrid perovskite counterpart, MAPbI₃.
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Material
System

Responsi
vity (R)
[A/W]

Specific
Detectivit
y (D*)
[Jones]

Respons
e Time (τ)
[s]

External
Quantum
Efficiency
(EQE) [%]

On/Off
Ratio

Waveleng
th [nm]

CsPb(Cl/Br

)₃

1.67[1] -

55[2]

4.42 x

10⁹[1] - 0.9

x 10¹³[2]

318 / 430

µs[2]
16,700[2] 10⁴[1]

405 -

520[1]

Si ~0.56[3] > 10¹² ns - µs ~44.8[3] > 10⁶
250 -

1100[4]

InGaAs
0.48 -

0.6[5]
> 10¹² ps - ns

54.7 -

80.2[5]
> 10⁶

1000 -

1700[6]

Organic

(OPD)

0.32 -

0.36[7]
> 10¹²[7] µs - ms ~70[7] 10⁴ - 10⁶

Vis - NIR[1]

[7]

MAPbI₃
0.26[8] -

0.98[9]

7.01 x

10¹¹[8] -

2.62 x

10¹³[9]

12 / 12.5

µs[9]
- 2 x 10⁵[8]

400 -

800[10]

Experimental Protocols
Reproducible and reliable benchmarking requires standardized experimental procedures. The

following sections detail the methodologies for the fabrication and characterization of

CsPb(Cl/Br)₃ photodetectors.

Fabrication of CsPb(Cl/Br)₃ Perovskite Thin Films via
Spin-Coating
A widely used method for depositing uniform perovskite films is the two-step spin-coating

technique.

Precursor Solution Preparation:

PbBr₂ Solution: Prepare a 1 M solution of lead(II) bromide (PbBr₂) in dimethylformamide

(DMF) by stirring at 70°C for at least 2 hours.
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CsBr/CsCl Solution: Prepare a 0.07 M solution of cesium bromide (CsBr) and cesium

chloride (CsCl) in methanol. The ratio of CsBr to CsCl can be varied to tune the bandgap of

the resulting perovskite. For example, a 1:1 molar ratio can be used.

Spin-Coating Procedure:

Substrate Cleaning: Sequentially clean the substrates (e.g., FTO-coated glass) in an

ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes

each. Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes to

enhance wettability.

PbBr₂ Deposition: Dispense the hot PbBr₂ solution onto the substrate and spin-coat at 3000

rpm for 30 seconds. During spinning, dispense an anti-solvent such as chlorobenzene to

induce rapid crystallization.

Annealing: Anneal the PbBr₂-coated substrate at 90°C for 30 minutes.[11]

Perovskite Conversion: Spin-coat the CsBr/CsCl solution onto the PbBr₂ film at 2000 rpm for

30 seconds.

Final Annealing: Anneal the substrate at 250°C for 5 minutes to facilitate the complete

conversion to the CsPb(Cl/Br)₃ perovskite phase. This step may be repeated multiple times

to ensure full conversion and improve film quality.[11]

Characterization of Photodetector Performance
1. Current-Voltage (I-V) Characteristics:

Objective: To determine the photocurrent and dark current of the device.

Setup: A semiconductor parameter analyzer connected to the photodetector. A calibrated

light source (e.g., a solar simulator or a monochromatic laser) with a known power density is

used for illumination.

Procedure:

Measure the current as a function of the applied bias voltage in the dark to obtain the dark

current (Idark).
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Illuminate the device with a light source of known wavelength and power density.

Measure the current as a function of the applied bias voltage under illumination to obtain

the photocurrent (Iphoto).

The on/off ratio is calculated as Iphoto / Idark.

2. Responsivity (R) and External Quantum Efficiency (EQE):

Objective: To quantify the photodetector's efficiency in converting light to electrical current.

Setup: A calibrated light source (e.g., a laser or a monochromated xenon lamp), an optical

power meter, and a source meter.

Procedure:

Measure the incident optical power (P_in) at a specific wavelength using the power meter.

Illuminate the photodetector with the same light source and measure the resulting

photocurrent (I_ph = I_photo - I_dark) using the source meter at a specific bias.

Calculate the responsivity using the formula: R = I_ph / P_in.

Calculate the EQE using the formula: EQE (%) = (R * h * c) / (q * λ) * 100, where 'h' is

Planck's constant, 'c' is the speed of light, 'q' is the elementary charge, and 'λ' is the

wavelength of the incident light.

3. Specific Detectivity (D*):

Objective: To determine the ability of the detector to discern weak optical signals from noise.

Setup: The same setup as for I-V measurements, along with a low-noise current preamplifier

and a spectrum analyzer.

Procedure:

Measure the responsivity (R) as described above.
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Measure the noise current spectral density (i_n) in the dark at a specific frequency using

the spectrum analyzer.

Calculate D* using the formula: D* = (R * sqrt(A)) / i_n, where 'A' is the active area of the

photodetector.

4. Response Time:

Objective: To measure the speed at which the photodetector responds to a change in light

intensity.

Setup: A pulsed laser or a continuous wave laser with a fast optical chopper, a high-speed

oscilloscope, and a load resistor connected in series with the photodetector.

Procedure:

Illuminate the photodetector with a pulsed light signal.

Measure the output voltage across the load resistor using the oscilloscope.

The rise time is typically defined as the time it takes for the signal to rise from 10% to 90%

of its peak value, and the fall time is the time it takes to fall from 90% to 10%.

Benchmarking Workflow
The logical flow for comprehensively benchmarking CsPb(Cl/Br)₃ photodetectors is illustrated

below. This workflow ensures a systematic evaluation from material synthesis to final device

performance analysis.
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Experimental workflow for benchmarking photodetector performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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